Cas no 680180-42-1 (1,2,4-Benzotriazin-3-amine, 8-chloro-)

1,2,4-Benzotriazin-3-amine, 8-chloro- structure
680180-42-1 structure
Product Name:1,2,4-Benzotriazin-3-amine, 8-chloro-
CAS No:680180-42-1
MF:C7H5ClN4
MW:180.594399213791
CID:1723463
Update Time:2024-11-27

1,2,4-Benzotriazin-3-amine, 8-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazin-3-amine, 8-chloro-
    • Inchi: 1S/C7H5ClN4/c8-4-2-1-3-5-6(4)11-12-7(9)10-5/h1-3H,(H2,9,10,12)
    • InChI Key: XLTIKIKBXQGLMZ-UHFFFAOYSA-N
    • SMILES: N1C2=C(Cl)C=CC=C2N=C(N)N=1

Computed Properties

  • Exact Mass: 180.02045

Experimental Properties

  • Density: 1.537±0.06 g/cm3(Predicted)
  • Boiling Point: 406.1±37.0 °C(Predicted)
  • PSA: 64.69
  • pka: 0.92±0.50(Predicted)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.